Cas no 17626-73-2 (5-ethyl-1,3-thiazole)
5-ethyl-1,3-thiazole structure
Product Name:5-ethyl-1,3-thiazole
CAS No:17626-73-2
MF:C5H7NS
MW:113.180779695511
CID:1368790
PubChem ID:519456
Update Time:2025-04-20
5-ethyl-1,3-thiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-ethyl-1,3-thiazole
- 5-Ethylthiazole
- thiazole, 5-ethyl-
- 5-Ethyl-1,3-thiazole #
- ASAMCDOTLOUAAR-UHFFFAOYSA-N
- SCHEMBL469221
- NS00113952
- 17626-73-2
- DTXSID601316975
-
- Inchi: 1S/C5H7NS/c1-2-5-3-6-4-7-5/h3-4H,2H2,1H3
- InChI Key: ASAMCDOTLOUAAR-UHFFFAOYSA-N
- SMILES: S1C=NC=C1CC
Computed Properties
- Exact Mass: 113.03001
- Monoisotopic Mass: 113.02992040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 56
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- PSA: 12.89
5-ethyl-1,3-thiazole Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
17626-73-2 (5-ethyl-1,3-thiazole) Related Products
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- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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